[2-(1,3-dioxaindan-5-yl)ethyl][(3-tert-butyl-1,2-oxazol-4-yl)methyl]amine hydrochloride [2-(1,3-dioxaindan-5-yl)ethyl][(3-tert-butyl-1,2-oxazol-4-yl)methyl]amine hydrochloride
Brand Name: Vulcanchem
CAS No.: 2418671-72-2
VCID: VC6773265
InChI: InChI=1S/C17H22N2O3.ClH/c1-17(2,3)16-13(10-22-19-16)9-18-7-6-12-4-5-14-15(8-12)21-11-20-14;/h4-5,8,10,18H,6-7,9,11H2,1-3H3;1H
SMILES: CC(C)(C)C1=NOC=C1CNCCC2=CC3=C(C=C2)OCO3.Cl
Molecular Formula: C17H23ClN2O3
Molecular Weight: 338.83

[2-(1,3-dioxaindan-5-yl)ethyl][(3-tert-butyl-1,2-oxazol-4-yl)methyl]amine hydrochloride

CAS No.: 2418671-72-2

Cat. No.: VC6773265

Molecular Formula: C17H23ClN2O3

Molecular Weight: 338.83

* For research use only. Not for human or veterinary use.

[2-(1,3-dioxaindan-5-yl)ethyl][(3-tert-butyl-1,2-oxazol-4-yl)methyl]amine hydrochloride - 2418671-72-2

Specification

CAS No. 2418671-72-2
Molecular Formula C17H23ClN2O3
Molecular Weight 338.83
IUPAC Name 2-(1,3-benzodioxol-5-yl)-N-[(3-tert-butyl-1,2-oxazol-4-yl)methyl]ethanamine;hydrochloride
Standard InChI InChI=1S/C17H22N2O3.ClH/c1-17(2,3)16-13(10-22-19-16)9-18-7-6-12-4-5-14-15(8-12)21-11-20-14;/h4-5,8,10,18H,6-7,9,11H2,1-3H3;1H
Standard InChI Key LBXPNRSONDEKDV-UHFFFAOYSA-N
SMILES CC(C)(C)C1=NOC=C1CNCCC2=CC3=C(C=C2)OCO3.Cl

Introduction

[2-(1,3-dioxaindan-5-yl)ethyl][(3-tert-butyl-1,2-oxazol-4-yl)methyl]amine hydrochloride is a complex organic compound with a CAS number of 2418671-72-2. This compound is part of a broader class of amines and oxazoles, which are often studied for their potential biological activities and applications in pharmaceuticals. Despite its specific CAS number, detailed information on its synthesis, properties, and applications is limited in the available literature.

Biological Activity and Applications

While specific biological activities of [2-(1,3-dioxaindan-5-yl)ethyl][(3-tert-butyl-1,2-oxazol-4-yl)methyl]amine hydrochloride are not well-documented, compounds with similar structures are often investigated for their potential as pharmaceutical agents. These may include roles in neurological disorders, inflammation, or as part of drug discovery programs.

Research Findings and Future Directions

Given the limited information available, further research is needed to fully understand the properties and potential applications of this compound. This would involve detailed studies on its synthesis, biological activity, and pharmacokinetic properties.

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